Cas no 55745-97-6 (3,4-dihydro-2H-1-benzopyran-6-carbaldehyde)

• Product Name: 3,4-dihydro-2H-1-benzopyran-6-carbaldehyde
• CAS No: 55745-97-6
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD08146589
• CID: 1068329
• PubChem ID: 6504215
• Update Time: 2025-04-20

3,4-dihydro-2H-1-benzopyran-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Chroman-6-carbaldehyde
• 3,4-dihydro-2H-chromene-6-carbaldehyde
• 6-formylchromane
• Chroman-6-carbaldehyd
• Chroman-6-carboxaldehyde
• chromane-6-carbaldehyde
• formyl-6 dihydro-3,4 2H-benzopyranne-1
• 3,4-dihydro-2H-1-benzopyran-6-carbaldehyde
• YIHDTNNFJDJYRG-UHFFFAOYSA-N
• 6-Chromanecarbaldehyde, AldrichCPR
• SBB087608
• RP02236
• ASN 16348867
• AK327787
• 3,4-Dihydro-2H-chromene-6-carboxaldehyde
• Y9461
• BB 0261238
• 2H-1-Benzopyran-6-carboxaldeh
• Z1190318856
• DS-12042
• CS-0197284
• DB-072041
• EN300-266904
• 55745-97-6
• Y10211
• MFCD08146589
• DTXSID40424706
• SCHEMBL3328614
• AKOS000634285
• 2H-1-Benzopyran-6-carboxaldehyde, 3,4-dihydro-
• XH0562

• MDL： MFCD08146589
• Inchi： 1S/C10H10O2/c11-7-8-3-4-10-9(6-8)2-1-5-12-10/h3-4,6-7H,1-2,5H2
• InChI Key： YIHDTNNFJDJYRG-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C=O)=CC=2CCC1

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.7

Experimental Properties

• PSA: 26.30000
• LogP: 1.82410

3,4-dihydro-2H-1-benzopyran-6-carbaldehyde Security Information

• Hazard Category Code： 52
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans